Cas no 921773-87-7 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(4-methoxyphenoxy)acetamide)

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(4-methoxyphenoxy)acetamide structure
921773-87-7 structure
Product Name:N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(4-methoxyphenoxy)acetamide
CAS No:921773-87-7
MF:C19H20N2O4
MW:340.373105049133
CID:5814134
PubChem ID:41683298
Update Time:2023-11-22

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-(4-methoxyphenoxy)acetamide
    • F2257-0106
    • AKOS024632151
    • N-(1-ethyl-2-oxoindolin-5-yl)-2-(4-methoxyphenoxy)acetamide
    • 921773-87-7
    • N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(4-methoxyphenoxy)acetamide
    • Inchi: 1S/C19H20N2O4/c1-3-21-17-9-4-14(10-13(17)11-19(21)23)20-18(22)12-25-16-7-5-15(24-2)6-8-16/h4-10H,3,11-12H2,1-2H3,(H,20,22)
    • InChI Key: UJDXBKUJAHKLQO-UHFFFAOYSA-N
    • SMILES: C(NC1C=CC2=C(C=1)CC(=O)N2CC)(=O)COC1=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 340.14230712g/mol
  • Monoisotopic Mass: 340.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.9Ų

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(4-methoxyphenoxy)acetamide Pricemore >>

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